4,6-Dimethyl-2-(oxetan-2-ylmethoxy)pyrimidine

• IUPAC Name: 4,6-dimethyl-2-(oxetan-2-ylmethoxy)pyrimidine
• InChI: InChI=1S/C10H14N2O2/c1-7-5-8(2)12-10(11-7)14-6-9-3-4-13-9/h5,9H,3-4,6H2,1-2H3
• InChI Key: NSVMWDLSKVZGSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OCC2CCO2)C
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• CAS No.: 2415539-39-6

Description

“4,6-Dimethyl-2-(oxetan-2-ylmethoxy)pyrimidine” is an organic compound. It is a key intermediate in the preparation of ambrisentan and darusentan, which are highly selective endothelin receptor antagonists used to treat pulmonary hypertension.

Synthesis Analysis

A convenient and efficient three-step synthesis of 4,6-dimethyl-2-(methylsulfonyl)pyrimidine can be achieved by cyclocondensation of acetylacetone and thiourea in the presence of hydrochloric acid to yield 4,6-dimethyl-1-mercaptopyrimidine, methylation with dimethyl carbonate and tetrabutylammonium bromide to give 4,6-dimethyl-2-methyl thiopyrimidine, and oxidation with hydrogen peroxide, sodium tungstate and tetrabutylammonium bromide to afford the title compound in an overall yield of 75%.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the IUPAC Standard InChI: InChI=1S/C6H9N3/c1-4-3-5 (2)9-6 (7)8-4/h3H,1-2H3, (H2,7,8,9).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include cyclocondensation, methylation, and oxidation. The reactions occur with high diastereoselectivity.